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The surgical treatment of distal fibula fractures is a common orthopedic procedure, yet the
choice of fixation implant remains a subject of clinical and economic debate. The selection of
an implant—ranging from conventional plates and screws to intramedullary nails and modern
locking plates—carries significant implications for patient outcomes, complication rates, and
overall healthcare costs. This guide provides an objective comparison of the cost-effectiveness
of different fibular fixation implants, supported by experimental data and detailed
methodologies, to inform research and clinical decision-making.

Data Summary: A Quantitative Comparison of
Fibular Fixation Implants

The following tables summarize the quantitative data on the costs and clinical effectiveness of
various fibular fixation implants, including intramedullary nails, conventional one-third tubular
plates, and pre-contoured anatomic locking plates. Data is synthesized from multiple studies to
provide a comparative overview.

Table 1: Cost Comparison of Fibular Fixation Implants
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Implant Type

Average Implant
Cost (USD)

Average Total
Procedure Cost
(USD)

Notes

Intramedullary Nail

Higher upfront cost

than plates

May be lower long-
term due to fewer

complications

A 2021 cost-
effectiveness analysis
found intramedullary
nails to be cost-
effective in the short
and long term
compared to plates

and screws.[1]

Anatomic Locking
Plate

$747 - $800 more

than tubular plates

$586 more expensive
on average than

conventional plates

Locking plates are
associated with a
higher initial cost.[2][3]
[4]

One-Third Tubular
Plate

$91

Lower

The use of one-third
tubular plates can
result in significant
cost savings,
potentially up to nearly
$40 million annually in
the United States.[3]

Absorbable Implants
(SR-PGA/SR-PLLA)

Varies

Lower than metallic

implants in some

One study found
absorbable fixation
devices to be more
economical than

metallic implants,

studies though patient
demographics may
have influenced this
result.[5]
Table 2: Clinical Effectiveness and Outcomes
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Functional
Complication ) Outcome Hardware
Implant Type Union Rate
Rate (OMAS/AOFAS Removal Rate
Scores)
Lower than No significant
Intramedullary plates (e.qg., Similar to difference Lower than
Nail wound plates[6] compared to plates
dehiscence)[1] plates[6][7]
Higher risk of
deep infection o
Similar
and overall No significant ) ) )
radiographic Higher than

Anatomic

Locking Plate

complications
compared to
conventional
plates in some
studies.[2][8]

difference
between plating

groups|2]

outcomes to
conventional

plates[2]

tubular plates in

some cohorts[8]

One-Third
Tubular Plate

Lower overall
wound

complication risk.

[9]

Similar to locking

plates

Similar to locking

plates[2]

Lower than
locking plates in

some studies[4]

(8]

Non-Operative

Treatment

No surgical
complications,
but risk of non-
union or

malunion.

Dependent on

fracture stability.

For stable
isolated type B
fractures, long-
term outcomes
are similar to
operative

treatment.[10]

Not applicable

OMAS: Olerud-Molander Ankle Score; AOFAS: American Orthopaedic Foot and Ankle Society

score.

Experimental Protocols and Methodologies

The findings presented in this guide are based on various study designs, including randomized

controlled trials (RCTSs), retrospective cohort studies, and decision-analytic models. The
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methodologies employed in these studies are crucial for interpreting the cost-effectiveness
data.

Study Designs:

o Cost-Effectiveness Analysis using Decision-Analytic Models: This common methodology
synthesizes data from multiple sources on costs, probabilities of clinical events (e.g.,
infection, non-union), and patient outcomes (e.g., quality-adjusted life years, or QALYS).[1] A
decision tree is often used to model the different treatment pathways and their associated
costs and outcomes over a specific time horizon (e.g., one year to a lifetime).

o Retrospective Cohort Studies: These studies analyze existing patient data to compare the
outcomes and costs of different implant types used in real-world clinical practice.[2] Hospital
billing records are often used to calculate costs, while patient charts provide data on clinical
outcomes like infection rates and time to union.

o Systematic Reviews and Meta-Analyses of Randomized Controlled Trials (RCTs): These
studies collect and statistically analyze the results of multiple RCTs to provide a high level of
evidence. They compare outcomes such as patient-reported functional measures,
complication rates, and union rates between different fixation methods.[6]

Key Outcome Measures:

o Costs: These are typically evaluated from the healthcare system's perspective and include
direct costs of the implant, surgical procedure costs (including operating room time), hospital
stay, and costs associated with managing complications and subsequent surgeries (e.g.,
hardware removal).[1][2][11]

o Clinical Effectiveness: This is measured through a variety of metrics:

[¢]

Union Rates: Radiographic assessment of fracture healing.

o

Complication Rates: Including surgical site infections, wound dehiscence, implant failure,
and nerve injury.[2][7][8]

[¢]

Functional Outcome Scores: Patient-reported outcome measures (PROMs) such as the
Olerud-Molander Ankle Score (OMAS) and the American Orthopaedic Foot and Ankle
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Society (AOFAS) ankle-hindfoot score are commonly used to assess pain, stiffness, and
function.[6][10]

o Quality-Adjusted Life Years (QALYs): A measure of disease burden that combines both the
quality and quantity of life lived. One QALY is equivalent to one year in perfect health. This
is a key metric in formal cost-effectiveness analyses.[1]

Surgical Protocol: Open Reduction and Internal Fixation (ORIF) of the Fibula

The general surgical procedure for open reduction and internal fixation (ORIF) of a fibular
fracture involves:

Anesthesia: The patient is placed under general or regional anesthesia.

« Incision: A surgical incision is made over the outer aspect of the ankle to expose the
fractured fibula.

o Fracture Reduction: The surgeon realigns the fractured bone fragments into their normal
anatomical position.

 Internal Fixation: The chosen implant (plate and screws or an intramedullary nail) is used to
hold the bone fragments in place while they heal.

o Closure: The incision is closed with sutures or staples.

Visualizing the Analysis and Decision Pathways

To better understand the logical flow of a cost-effectiveness analysis and the clinical decision-
making process, the following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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